Cas no 1012344-43-2 ((2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol)

• Product Name: (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol
• CAS No: 1012344-43-2
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• MDL: MFCD26392252
• CID: 2137493
• PubChem ID: 66890236
• Update Time: 2025-06-13

(2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(6-(tetrahydro-2H-pyran-4-ylamino)imidazo[1,2-b]pyridazin-3-yl)phenyl)methanol
• (2-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}phenyl)methanol
• (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol

• MDL： MFCD26392252
• Inchi： 1S/C18H20N4O2/c23-12-13-3-1-2-4-15(13)16-11-19-18-6-5-17(21-22(16)18)20-14-7-9-24-10-8-14/h1-6,11,14,23H,7-10,12H2,(H,20,21)
• InChI Key： DPACXQFXKZQREE-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC1C=CC2=NC=C(C3C=CC=CC=3CO)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Topological Polar Surface Area: 71.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol

Introduction to (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol and Its Significance in Modern Chemical Biology

The compound with the CAS number 1012344-43-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The product name, (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol, provides a detailed insight into its chemical composition and potential biological relevance. This introduction aims to explore the compound's structure, synthesis, applications, and the latest research findings that highlight its importance in pharmaceutical and biochemical studies.

The molecular structure of this compound features a complex arrangement of heterocyclic rings, including an imidazo[1,2-b]pyridazine core linked to a phenyl group through a methanol moiety. The presence of an oxan-4-yl group further enhances its structural complexity, making it a subject of interest for chemists and biologists alike. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been instrumental in constructing the intricate framework of this molecule.

In recent years, there has been growing interest in exploring the biological activities of nitrogen-containing heterocycles due to their wide range of pharmacological properties. The imidazo[1,2-b]pyridazine scaffold is particularly noteworthy for its potential as a bioactive molecule. Studies have shown that derivatives of this scaffold exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of the oxan-4-yl group into the molecule may modulate these activities by influencing its interactions with biological targets.

The methanol moiety at the 2-position of the phenyl ring adds another layer of functionality to the compound. Methanol-derived groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. In this context, the methanol group in (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol could play a crucial role in determining its pharmacokinetic properties. This has prompted researchers to investigate its potential as a lead compound for drug development.

One of the most exciting aspects of this compound is its potential application in targeting specific biological pathways. For instance, recent studies have suggested that imidazo[1,2-b]pyridazine derivatives can interact with enzymes and receptors involved in cell signaling pathways. The oxan-4-yl group may further enhance these interactions by providing additional binding sites or by influencing the conformational flexibility of the molecule. Such interactions could make this compound a valuable tool for studying disease mechanisms and developing novel therapeutic strategies.

Another area where this compound shows promise is in the field of medicinal chemistry. The structural features of (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol make it a versatile scaffold for designing new molecules with improved pharmacological properties. Researchers have been exploring various modifications to this core structure to optimize its activity against specific targets. For example, replacing the oxan-4-yl group with other functional groups or introducing additional substituents on the phenyl ring could lead to compounds with enhanced potency and selectivity.

The synthesis and characterization of (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol have also contributed to advancements in synthetic chemistry techniques. The multi-step synthesis process has provided insights into efficient methods for constructing complex heterocyclic systems. These methods can be applied to other areas of chemical research, fostering innovation and discovery in synthetic organic chemistry.

In conclusion, (2-{6-(Oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}phenyl)methanol is a remarkable compound that exemplifies the intersection of chemistry and biology. Its unique structure and functional properties make it a valuable tool for researchers studying various biological processes. The latest research findings highlight its potential as a lead compound for drug development and as a model system for exploring new synthetic methodologies. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in advancing our knowledge and capabilities in chemical biology.